5-(4-Chlorobenzyl)-6-methyl-2-methylthio-4-pyrimidone
Cat. No. B8759302
M. Wt: 280.77 g/mol
InChI Key: ABFXFVHLYUMNFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][I:19].[Cl:1][c:2]1[cH:3][cH:4][c:5]([CH2:6][c:7]2[c:8](=[O:15])[nH:9][c:10](=[S:14])[nH:11][c:12]2[CH3:13])[cH:16][cH:17]1>>[Cl:1][c:2]1[cH:3][cH:4][c:5]([CH2:6][c:7]2[c:8](=[O:15])[nH:9][c:10]([S:14][CH3:18])[n:11][c:12]2[CH3:13])[cH:16][cH:17]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CI
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1[nH]c(=S)[nH]c(=O)c1Cc1ccc(Cl)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CSc1nc(C)c(Cc2ccc(Cl)cc2)c(=O)[nH]1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
